N-isopropyl-2-[7-methyl-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-oxo-1,8-naphthyridin-1(4H)-yl]acetamide

• IUPAC Name: methyl 6-methoxy-4-[2-oxo-2-[2-(trifluoromethyl)anilino]ethoxy]quinoline-2-carboxylate
• InChI: InChI=1S/C21H17F3N2O5/c1-29-12-7-8-15-13(9-12)18(10-17(25-15)20(28)30-2)31-11-19(27)26-16-6-4-3-5-14(16)21(22,23)24/h3-10H,11H2,1-2H3,(H,26,27)
• InChI Key: TWSNXSJSSBIMIW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(C=C2OCC(=O)NC3=CC=CC=C3C(F)(F)F)C(=O)OC
• Molecular Formula: C21H17F3N2O5
• Molecular Weight: 434.4 g/mol

Description

N-isopropyl-2-[7-methyl-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-oxo-1,8-naphthyridin-1(4H)-yl]acetamide is a useful research compound. Its molecular formula is C21H17F3N2O5 and its molecular weight is 434.371. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Potential

Several studies have focused on the synthesis of derivatives related to N-isopropyl-2-[7-methyl-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-oxo-1,8-naphthyridin-1(4H)-yl]acetamide and their antibacterial activity. These compounds were synthesized through various methods, including reactions with 5-aryl-1,3,4-oxadiazole-2-thione or 1H-benzo[d]imidazole-2-thiols, leading to compounds with significant antibacterial activity. This highlights their potential in the development of new antibacterial agents (Ramalingam et al., 2019; Mogilaiah & Vidya, 2006).

Novel Synthesis Techniques

Research has also explored novel synthesis techniques for producing 1,3,4-oxadiazolyl-1,8-naphthyridine derivatives, employing methods such as solid state reactions and microwave irradiation. These approaches offer efficient pathways for the synthesis of these compounds, which could be useful in various applications due to their structural and functional diversity (Mogilaiah, Kumar, Swamy, & Chandra, 2010; Mogilaiah, U. Rani, Sakram, & Reddy, 2006).

Pharmacological Evaluation

A study on heterocyclic derivatives, including 1,3,4-oxadiazole and pyrazoles, assessed their potential for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. The findings suggest that these compounds have significant pharmacological potential, with certain derivatives showing promising results in inhibiting tumor growth and possessing antioxidant and anti-inflammatory properties (Faheem, 2018).

Chemosensor Applications

The compound and its derivatives have been investigated for their potential as chemosensors, specifically for the detection of metal ions like Al3+ and Fe3+. A novel compound based on naphthyridine and benzothiazole groups was developed, demonstrating the ability to detect these ions through enhanced fluorescence, offering a promising approach for selective and sensitive detection in various applications (Yao, Huang, Guo, & Xie, 2018).